5'-O-(L-Leucylsulfamoyl)adenosine

• CAS No.: 288591-93-5
• Product Name: 5'-O-(L-Leucylsulfamoyl)adenosine
• Molecular Formula: C₁₆H₂₅N₇O₇S
• Molecular Weight: 459.5 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-[(2S)-2-amino-4-methylpentanoyl]sulfamate
• Standard InChI: InChI=1S/C16H25N7O7S/c1-7(2)3-8(17)15(26)22-31(27,28)29-4-9-11(24)12(25)16(30-9)23-6-21-10-13(18)19-5-20-14(10)23/h5-9,11-12,16,24-25H,3-4,17H2,1-2H3,(H,22,26)(H2,18,19,20)/t8-,9+,11+,12+,16+/m0/s1
• Standard InChIKey: XFEDFDTWJLGMBO-LEJQEAHTSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)NS(=O)(=O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O)N
• SMILES: CC(C)CC(C(=O)NS(=O)(=O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N
• Canonical SMILES: CC(C)CC(C(=O)NS(=O)(=O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N
• Description: Leu-AMS is a potent inhibitor of leucyl-tRNA synthetase (LRS) with an IC50 of 22.34 nM and inhibits the growth of bacteria.
• Reference: [1]. Yoon S, et al. Discovery of Leucyladenylate Sulfamates as Novel Leucyl-tRNA Synthetase (LRS)-TargetedMammalian Target of Rapamycin Complex 1 (mTORC1) Inhibitors. J Med Chem. 2016 Nov 23;59(22):10322-10328.
• PubChem Compound: 5288690
• Last Modified: Nov 11 2021